Cas no 1095845-18-3 (2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine)

• Product Name: 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine
• CAS No: 1095845-18-3
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 1098663
• PubChem ID: 129973017
• Update Time: 2025-05-20

2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine
• 1095845-18-3
• EN300-380719
• 2-(propan-2-yl)imidazo[1,2-a]pyrazin-3-amine

• Inchi： 1S/C9H12N4/c1-6(2)8-9(10)13-4-3-11-5-7(13)12-8/h3-6H,10H2,1-2H3
• InChI Key： YFROVEREBVLIHL-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC(=C2N)C(C)C

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine

Introduction to 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine (CAS No. 1095845-18-3)

2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1095845-18-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyrazine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a tertiary amine group at the 3-position and an isopropyl substituent at the 1-position of the imidazopyrazine core contributes to its unique chemical and pharmacological properties.

The imidazopyrazine scaffold is a privileged structure in drug discovery, exhibiting a diverse range of biological activities including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine influences its interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine has been studied for its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for drug development. Its structural features allow for modifications that can fine-tune its biological activity, making it adaptable for various therapeutic applications.

One of the most compelling aspects of 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine is its potential role in modulating enzyme activity and receptor binding. The tertiary amine group at the 3-position can engage in hydrogen bonding and ionic interactions with biological targets, while the isopropyl substituent can influence the compound's solubility and metabolic stability. These features make it an attractive candidate for further exploration in drug discovery programs.

Recent studies have highlighted the importance of imidazopyrazine derivatives in addressing unmet medical needs. For instance, modifications to this scaffold have led to the discovery of compounds with improved efficacy and reduced toxicity compared to earlier generations. The work by [Author et al., Year] demonstrated that certain derivatives of imidazopyrazine exhibit potent inhibitory effects against [target enzyme/protein], making them valuable tools for studying disease mechanisms and developing new treatments.

The synthesis of 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine are also of great interest. Studies have shown that structural modifications can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. For example, optimizing solubility through appropriate functionalization can enhance oral bioavailability, while metabolic stability can be improved by selecting substituents that resist enzymatic degradation.

In conclusion,2-(1-methylethyl)-Imidazo[1,2-a]pyrazin-3-amine (CAS No. 1095845-18-3) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this will play a crucial role in discovering new therapies for various diseases.